Cas no 93982-19-5 (Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate)
93982-19-5 structure
Product Name:Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate
CAS No:93982-19-5
MF:C26H45NaO3S
MW:460.68847823143
CID:819483
Update Time:2023-08-03
Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- Sodium octadecylxylenesulphonate
- SODIUM OCTADECYLXYLENESULFONATE
- SODIUM 1-(4-METHYLPHENYL)NONADECANE-1-SULFONATE
- Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate
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- Inchi: 1S/C26H46O3S.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30(27,28)29)25-22-20-24(2)21-23-25;/h20-23,26H,3-19H2,1-2H3,(H,27,28,29);/q;+1/p-1
- InChI Key: KLKMWSPTVDXULC-UHFFFAOYSA-M
- SMILES: S(C(C1C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 460.299
- Monoisotopic Mass: 460.299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 19
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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